Cas no 30696-28-7 (4-methyl-3,4-dihydroquinolin-2(1H)-one)

• Product Name: 4-methyl-3,4-dihydroquinolin-2(1H)-one
• CAS No: 30696-28-7
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD10699553
• CID: 1110606
• PubChem ID: 5246148
• Update Time: 2025-05-21

4-methyl-3,4-dihydroquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-4-methyl-2(1H)-Quinolinone
• 4-methyl-3,4-dihydro-1H-quinolin-2-one
• DB-086692
• DTXSID90412951
• AKOS005068316
• 4-methyl-3,4-dihyrdo-1H-quinolin-2-one
• EN300-23019207
• SCHEMBL434921
• GTTFYSJDNZFRLZ-UHFFFAOYSA-N
• 4-methyl-3,4-dihydro-2-(1H)-quinolone
• 4-Methyl-3,4-dihydro-2(1h)-quinolinone
• MB08925
• 4-METHYL-1,2,3,4-TETRAHYDROQUINOLIN-2-ONE
• 4-METHYL-3,4-DIHYDROQUINOLIN-2(1H)-ONE
• 4-methyl-3,4-dihydro-2-quinolone
• 30696-28-7
• CS-0116726
• F18223
• 2(1H)-Quinolinone, 3,4-dihydro-4-methyl-
• Z1198279631
• 4-methyl-3,4-dihydroquinolin-2(1H)-one

• MDL： MFCD10699553
• Inchi： 1S/C10H11NO/c1-7-6-10(12)11-9-5-3-2-4-8(7)9/h2-5,7H,6H2,1H3,(H,11,12)
• InChI Key： GTTFYSJDNZFRLZ-UHFFFAOYSA-N
• SMILES： O=C1CC(C)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-methyl-3,4-dihydroquinolin-2(1H)-one

Comprehensive Overview of 4-methyl-3,4-dihydroquinolin-2(1H)-one (CAS No. 30696-28-7): Properties, Applications, and Industry Insights

4-methyl-3,4-dihydroquinolin-2(1H)-one (CAS No. 30696-28-7) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This compound, often referred to as a dihydroquinolinone derivative, belongs to the quinoline family, which is known for its broad biological activity. The presence of a methyl group at the 4-position and a ketone functionality at the 2-position makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 4-methyl-3,4-dihydroquinolin-2(1H)-one has surged, driven by its role in the development of novel therapeutic agents. Researchers have explored its potential as a building block for central nervous system (CNS) drugs, particularly in the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's. Its structural similarity to naturally occurring alkaloids also makes it a candidate for antimicrobial and anti-inflammatory applications, aligning with the growing focus on drug discovery in these areas.

The synthesis of CAS No. 30696-28-7 typically involves cyclization reactions of appropriately substituted aniline derivatives, followed by methylation. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity, addressing the industry's need for sustainable and efficient production methods. These innovations are particularly relevant in the context of green chemistry, a trending topic in the chemical sector.

From an industrial perspective, 4-methyl-3,4-dihydroquinolin-2(1H)-one is classified as a high-value intermediate. Its applications extend beyond pharmaceuticals to include agrochemicals and material science. For instance, it has been investigated as a precursor for light-emitting diodes (LEDs) and organic semiconductors, reflecting the intersection of chemistry and cutting-edge technology. This versatility has made it a subject of interest in patent filings and academic publications.

Quality control and analytical characterization of CAS No. 30696-28-7 are critical for ensuring its suitability in end-use applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify purity and structural integrity. These methods align with the stringent regulatory requirements of the pharmaceutical industry, where impurities can significantly impact drug efficacy and safety.

The market dynamics for 4-methyl-3,4-dihydroquinolin-2(1H)-one are influenced by factors such as raw material availability, regulatory policies, and advancements in synthetic methodologies. With the rise of custom synthesis and contract manufacturing organizations (CMOs), suppliers are increasingly focusing on scalability and cost-effectiveness to meet global demand. Additionally, the compound's relevance in precision medicine and personalized therapeutics underscores its long-term growth potential.

In conclusion, 4-methyl-3,4-dihydroquinolin-2(1H)-one (CAS No. 30696-28-7) represents a compelling case study in the intersection of chemistry, biology, and technology. Its multifaceted applications, coupled with ongoing research into its pharmacological properties, position it as a compound of enduring significance. As the scientific community continues to explore its potential, this molecule is likely to remain a focal point in both academic and industrial settings.